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Compound of Interest

Compound Name: 4-Iodobenzonitrile

Cat. No.: B145841 Get Quote

For scientists and professionals in drug development, the purity of starting materials is a critical

parameter that can significantly impact research outcomes. This guide provides a comparative

overview of commercially available 4-Iodobenzonitrile, a key building block in organic

synthesis. Due to the proprietary nature of supplier-specific quality control data, this guide

outlines a comprehensive experimental workflow for in-house purity verification and presents a

template for data comparison.

Supplier Purity Claims
A survey of various chemical suppliers reveals that 4-Iodobenzonitrile is commercially

available in several grades, with purities typically ranging from 97% to over 99%. The most

commonly cited analytical technique for purity assessment by suppliers is Gas

Chromatography (GC).
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Supplier/Source Advertised Purity Analytical Method

Sigma-Aldrich 97% Not specified[1]

Conier Chem&Pharma Limited 99.00% Not specified[2]

Hangzhou KieRay Chem

Co.,LTD.
98% Not specified[2]

Henan Lihao Chem Plant

Limited
99% See COA[2]

Tokyo Chemical Industry (TCI) >98.0% GC[3]

Note: This table is based on publicly available information and may not reflect the most current

product specifications. Researchers should always refer to the Certificate of Analysis (CoA)

provided with the specific lot purchased.

Recommended Experimental Workflow for Purity
Verification
To independently verify the purity of commercially available 4-Iodobenzonitrile and to compare

different batches or suppliers, a multi-technique approach is recommended. The following

workflow provides a robust framework for a comprehensive purity analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/579157
https://www.echemi.com/produce/pr25030444068-4-iodobenzonitrile.html
https://www.echemi.com/produce/pr25030444068-4-iodobenzonitrile.html
https://www.echemi.com/produce/pr25030444068-4-iodobenzonitrile.html
https://www.tcichemicals.com/JP/ja/p/I0661
https://www.benchchem.com/product/b145841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Acquisition
(4-Iodobenzonitrile from different suppliers)

Visual Inspection
(Color and Physical State)

Melting Point Analysis Spectroscopic Analysis Chromatographic Analysis

Data Analysis and Comparison

¹H NMR Spectroscopy ¹³C NMR Spectroscopy FTIR Spectroscopy Gas Chromatography-Mass Spectrometry (GC-MS) High-Performance Liquid Chromatography (HPLC)

Purity Determination and Impurity Profiling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4-Iodobenzonitrile 97 3058-39-7 [sigmaaldrich.com]

2. echemi.com [echemi.com]

3. 4-ヨードベンゾニトリル | 4-Iodobenzonitrile | 3058-39-7 | 東京化成工業株式会社
[tcichemicals.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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